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Compound of Interest

Compound Name: Vercirnon (sodium)

Cat. No.: B15144044

Providing essential safety and logistical information for the proper disposal of Vercirnon
(sodium) is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for
Vercirnon (sodium) is not publicly available, this guide outlines the best practices for the
disposal of research-grade chemicals and pharmaceuticals, enabling researchers, scientists,
and drug development professionals to handle this compound responsibly.

When specific disposal instructions are unavailable, the primary principle is to treat the
substance as hazardous waste. This approach minimizes potential environmental impact and
ensures the safety of all personnel.

Chemical and Physical Properties of Vercirnon and
Vercirnon Sodium

Understanding the properties of a substance is a prerequisite for its safe handling and disposal.
Below is a summary of available data for Vercirnon and its sodium salt.
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Property Vercirnon Vercirnon Sodium
Molecular Formula C22H21CIN204S[1][2] C22H20CIN204S.Na[2][3]
Molecular Weight 444.9 g/mol [1][2] 466.91 g/mol [2][3]
Synonyms GSK-1605786, CCX-282-B[1]  GSK-1605786A[2]

Solid (assumed based on

Physical State powder form of related Solid
products)[4]
Assumed to be biologically Assumed to be biologically

Primary Hazard ) )
active.[1] active.

General Disposal Procedures for Research
Chemicals

In the absence of explicit instructions from the manufacturer, the following step-by-step
procedure should be followed for the disposal of Vercirnon (sodium) and other research
chemicals.

o Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)
department is the primary resource for guidance on chemical waste disposal. They will be
familiar with local, state, and federal regulations.

o Treat as Hazardous Waste: All unused, expired, or waste Vercirnon (sodium) should be
collected in a designated, properly labeled hazardous waste container.

e Proper Labeling: The waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name (Vercirnon, sodium salt), and the approximate quantity.

e Segregation of Waste: Do not mix Vercirnon (sodium) waste with other chemical waste
streams unless explicitly permitted by your EHS department.

e Secure Storage: Store the waste container in a designated, secure area, away from
incompatible materials, until it is collected by trained hazardous waste personnel.[4]
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling Vercirnon (sodium) and its
waste.[4]

Never dispose of Vercirnon (sodium) down the drain or in the regular trash.[5][6]
Pharmaceutical compounds can be harmful to aquatic life and may not be removed by
standard wastewater treatment processes.

Experimental Protocols for Disposal

Specific experimental protocols for the neutralization or deactivation of Vercirnon (sodium) are
not available. Therefore, chemical treatment of the waste is not recommended without specific
guidance from a qualified chemist or your EHS department. The most prudent course of action
Is to arrange for disposal via a licensed hazardous waste contractor.

Disposal Workflow for Chemicals with Unknown
Guidelines

The following diagram illustrates the decision-making process for the proper disposal of a
chemical, such as Vercirnon (sodium), for which specific disposal guidelines are not readily
available.
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@ Vercirnon (sodium) waste for disposal

Consult Safety Data Sheet (SDS) for specific disposal instructions

SDS with disposal instructions found?

Yes No

Contact Environmental Health & Safety (EHS) Department for guidance

Y

Follow SDS instructions for disposal

Treat as hazardous waste. Collect in a labeled, sealed container.

Arrange for disposal by a licensed hazardous waste contractor via EHS

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal decision workflow for Vercirnon (sodium).

By adhering to these general guidelines and consulting with your institution's EHS department,
you can ensure the safe and compliant disposal of Vercirnon (sodium) and contribute to a

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15144044?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144044?utm_src=pdf-body
https://www.benchchem.com/product/b15144044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

culture of safety within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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